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Executive Summary

Relebactam is a diazabicyclooctane non-f3-lactam, B-lactamase inhibitor developed to
counteract bacterial resistance to carbapenem antibiotics.[1][2] Administered intravenously in
combination with imipenem/cilastatin, relebactam restores the activity of imipenem against
many multidrug-resistant Gram-negative pathogens, particularly those producing Ambler Class
A and Class C B-lactamases.[1][2][3] This technical guide provides a comprehensive overview
of the preclinical data that formed the basis for the clinical development of relebactam. It
includes in-depth summaries of its mechanism of action, in vitro and in vivo efficacy, and key
experimental methodologies to aid researchers in the field of antimicrobial drug discovery and
development.

Mechanism of Action

Relebactam's primary function is the inhibition of B-lactamase enzymes, which are a major
cause of resistance to -lactam antibiotics. It is a potent inhibitor of Class A carbapenemases,
such as Klebsiella pneumoniae carbapenemase (KPC), and Class C cephalosporinases
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(AmpC). By binding to these enzymes, relebactam protects imipenem from enzymatic
degradation, allowing the carbapenem to effectively inhibit bacterial cell wall synthesis by
binding to penicillin-binding proteins (PBPs), which ultimately leads to bacterial cell lysis and
death. Relebactam itself possesses no intrinsic antibacterial activity. It is important to note that
relebactam is not active against Class B metallo-p-lactamases (MBLs) or Class D
oxacillinases.
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Mechanism of action for Relebactam in combination with Imipenem.

In Vitro Evaluation
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The in vitro activity of the imipenem-relebactam combination has been extensively evaluated

against a wide range of Gram-negative bacteria. The following tables summarize the minimum

inhibitory concentration (MIC) data for key pathogens.

Data Presentation

Table 1: In Vitro Activity of Imipenem-Relebactam against Carbapenem-Resistant

Enterobacterales
) Imipenem/R ) Imipenem/R
. Imipenem Imipenem
. Resistance elebactam elebactam
Organism . MICso MICo0
Mechanism (ngimL) MICso (ugimL) MICgo
Hgim Hgim
(ng/mL) (ng/mL)
K. KPC-
_ . >32 0.5 >32 1
pneumoniae producing
Enterobacter KPC-
] 16 0.25 >32 1
spp. producing
KPC-
E. coli _ 8 0.125 32 0.5
producing
Citrobacter KPC-
. 16 0.5 32 1
spp. producing

Note: Relebactam concentration is fixed at 4 pg/mL.

Table 2: In Vitro Activity of Imipenem-Relebactam against Pseudomonas aeruginosa

Imipenem MIC

Imipenem/Relebact

Fold Reduction in

Isolate Phenotype am MIC Mode
Mode (ug/mL) Modal MIC
(ng/mL)
Imipenem-
16 1 16
Nonsusceptible
Imipenem-Susceptible 2 0.5 4
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Note: Relebactam concentration is fixed at 4 pg/mL.

Experimental Protocols

This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute
(CLSI).

e Preparation of Antimicrobial Solutions:

o Prepare stock solutions of imipenem and relebactam in a suitable solvent (e.g., sterile
water or DMSO).

o Create serial two-fold dilutions of imipenem in cation-adjusted Mueller-Hinton broth
(CAMHB).

o Add relebactam to each well to achieve a final, constant concentration of 4 pg/mL.
e Inoculum Preparation:

o Select 3-5 well-isolated colonies of the test organism from a fresh (18-24 hour) non-
selective agar plate.

o Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard
(approximately 1-2 x 108 CFU/mL).

o Within 15 minutes, dilute the standardized suspension in CAMHB to achieve a final
inoculum concentration of approximately 5 x 10> CFU/mL in each well of a 96-well
microtiter plate.

e Inoculation and Incubation:
o Inoculate each well of the microtiter plate with the prepared bacterial suspension.
o Include a growth control well (no antibiotic) and a sterility control well (no bacteria).
o Incubate the plates at 35 = 2°C in ambient air for 16-20 hours.

e Result Interpretation:
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o Following incubation, visually inspect the wells for turbidity.

o The MIC is defined as the lowest concentration of imipenem (in the presence of 4 pug/mL of
relebactam) that completely inhibits visible bacterial growth.
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Workflow for Broth Microdilution MIC Testing.
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This colorimetric assay is used to determine the inhibitory activity of relebactam against
specific B-lactamase enzymes.

» Reagent Preparation:
o Prepare a stock solution of the chromogenic (-lactamase substrate, nitrocefin, in DMSO.

o Dilute the nitrocefin stock solution in a suitable buffer (e.g., 100 mM PBS, neutral pH) to a
working concentration of 0.5-1.0 mg/mL. The solution should be yellow.

o Prepare a solution of the purified B-lactamase enzyme (e.g., KPC-2, AmpC) in the same
buffer.

o Prepare serial dilutions of relebactam.
e Assay Procedure:
o In a 96-well plate, add the B-lactamase enzyme solution to each well.

o Add the different concentrations of relebactam to the respective wells and incubate for a
predetermined time to allow for inhibitor-enzyme binding.

o Initiate the reaction by adding the nitrocefin working solution to all wells.
o Data Acquisition and Analysis:

o Measure the absorbance at 490 nm kinetically over time using a microplate reader. The
hydrolysis of nitrocefin results in a color change to red, leading to an increase in
absorbance.

o The rate of nitrocefin hydrolysis is proportional to the uninhibited B-lactamase activity.

o Calculate the percent inhibition for each relebactam concentration and determine the ICso
value (the concentration of inhibitor required to reduce enzyme activity by 50%).

In Vivo Evaluation
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The in vivo efficacy of imipenem-relebactam has been demonstrated in various murine
infection models using imipenem-resistant clinical isolates.

Data Presentation

Table 3: Efficacy of Imipenem-Relebactam in Murine Infection Models

Logioc CFU
. Relebactam Dose .
Infection Model Pathogen Reduction vs.
(mglkg)
Control
Disseminated P. aeruginosa 10 1.72
20 3.13
40 3.73
Disseminated K. pneumoniae 20 2.29
40 3.06
80 2.36
Pulmonary P. aeruginosa 20 2.37
40 3.59
80 4.59

Note: Data represents the efficacy of relebactam in combination with a sub-efficacious dose of
imipenem (5 mg/kg).

Table 4: Preclinical Pharmacokinetic Parameters of Relebactam in Mice
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Parameter Value

Terminal Half-life (t1/2) ~1.2 - 1.8 hours

Volume of Distribution (Vd) ~19 L (in humans)
Protein Binding ~22% (in human plasma)
Primary Route of Elimination Renal

**

Experimental Protocols

This model is a standard for evaluating the in vivo efficacy of antimicrobial agents.
Induction of Neutropenia:

o Administer cyclophosphamide to mice (e.g., female ICR mice) via intraperitoneal injection
on days -4 (150 mg/kg) and -1 (100 mg/kg) relative to infection to induce neutropenia.

Infection:

o Culture the bacterial strain (e.g., imipenem-resistant P. aeruginosa or K. pneumoniae) to
the desired growth phase.

o Prepare an inoculum of approximately 107 CFU/mL in sterile saline.

o Inject 0.1 mL of the bacterial suspension intramuscularly into the posterior thigh muscle of
each mouse.

Treatment:
o Initiate treatment at a specified time post-infection (e.g., 2 hours).

o Administer imipenem, relebactam, the combination, or a vehicle control via the
appropriate route (e.g., subcutaneous or intravenous).

Endpoint Measurement:
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o At a predetermined time point (e.g., 24 hours post-treatment initiation), euthanize the
mice.

o Aseptically remove the entire thigh muscle.
o Homogenize the thigh tissue in a known volume of sterile saline or PBS.

o Perform serial dilutions of the homogenate and plate on appropriate agar media to
determine the bacterial load (CFU/thigh).

o Efficacy is determined by the change in logio CFU/thigh compared to the initial bacterial
load at the start of therapy and the vehicle control group.
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Workflow for the Murine Neutropenic Thigh Infection Model.
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This model is crucial for evaluating efficacy in a lung infection setting.
e Animal Preparation:

o Use specific pathogen-free female mice (e.g., C57BL/6).
* Infection:

o Anesthetize the mice (e.g., with isoflurane or an intraperitoneal injection of
ketamine/xylazine).

o Inoculate the mice intranasally with a specific volume (e.g., 50 pL) of a bacterial
suspension of a known concentration (e.g., 1-5 x 106 CFU/mouse of P. aeruginosa).

e Treatment:
o Initiate treatment at a designated time post-infection (e.g., 2 hours).
o Administer the antibiotic combination or control as per the study design.
e Endpoint Measurement:
o At a predetermined time, euthanize the mice and aseptically harvest the lungs.

o Homogenize the lung tissue and determine the bacterial load (CFU/lung) by plating serial
dilutions.

o Efficacy is measured by the reduction in bacterial burden compared to the control group.
This model assesses the efficacy of antimicrobials against systemic infections.
e Animal Preparation:

o Use immunocompetent or neutropenic mice depending on the study objectives.
e Infection:

o Administer a bacterial suspension of a known concentration (e.g., K. pneumoniae) via
intravenous (tail vein) or intraperitoneal injection to induce a systemic infection.
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e Treatment:
o Administer the antibiotic combination or control at specified time points post-infection.
e Endpoint Measurement:

o Bacterial Burden: At a predetermined time, euthanize the mice and harvest relevant
organs (e.g., spleen, liver, kidneys). Homogenize the organs and determine the bacterial
load (CFU/organ).

o Survival: Monitor the mice for a defined period (e.g., 7 days) and record mortality. Efficacy
is determined by the percentage of survival in the treatment groups compared to the
control group.

Pharmacokinetic/Pharmacodynamic (PK/PD)
Relationship

The PK/PD driver for the efficacy of relebactam has been determined to be the ratio of the
area under the free drug concentration-time curve to the minimum inhibitory concentration
(FAUC/MIC). In preclinical models, a target fAUC/MIC of 7.5 was associated with a 2-log kill of
bacteria in vitro. These PK/PD studies, often utilizing in vitro models like the hollow-fiber
infection model, are crucial for translating preclinical data to clinical dosing regimens.
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Logical relationship for PK/PD Target Attainment.

Conclusion

The preclinical data for relebactam robustly demonstrates its ability to restore the in vitro and
in vivo activity of imipenem against a significant number of imipenem-resistant Gram-negative
pathogens harboring Class A and Class C (3-lactamases. The comprehensive evaluation of its
mechanism of action, efficacy in various infection models, and
pharmacokinetic/pharmacodynamic profile provided a strong foundation for its successful
clinical development. This guide serves as a technical resource for researchers, summarizing
key data and methodologies that are integral to the preclinical assessment of novel 3-
lactamase inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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